Lithium 5-fluoro-1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-benzo[d]imidazole-2-carboxylate

• IUPAC Name: lithium;5-fluoro-1-(oxan-4-ylmethyl)benzimidazole-2-carboxylate
• InChI: InChI=1S/C14H15FN2O3.Li/c15-10-1-2-12-11(7-10)16-13(14(18)19)17(12)8-9-3-5-20-6-4-9;/h1-2,7,9H,3-6,8H2,(H,18,19);/q;+1/p-1
• InChI Key: FVCFYTSCTUWBTJ-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1COCCC1CN2C3=C(C=C(C=C3)F)N=C2C(=O)[O-]
• Molecular Formula: C14H14FLiN2O3
• Molecular Weight: 284.2 g/mol
• CAS No.: 2197062-33-0

Description

Lithium 5-fluoro-1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-benzo[d]imidazole-2-carboxylate is a chemical compound with the molecular formula C14H14FLiN2O3. It is also known by its MDL/ACD number MFCD29045250 and CAS number 2197062-33-0.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as boiling point, melting point, and density, are not provided in the search results.

Scientific Research Applications

1. Structure-Activity Relationships in Medicinal Chemistry

A study by Mano et al. (2004) explored the structure-activity relationships (SARs) in medicinal chemistry, focusing on a related compound. This research is vital for understanding the molecular basis of drug action and can guide the development of compounds like Lithium 5-fluoro-1-[(tetrahydro-2H-pyran-4-yl)methyl]-1H-benzo[d]imidazole-2-carboxylate.

2. Synthesis and Crystal Structure Analysis

The synthesis and crystal structure analysis of similar compounds have been a subject of interest in chemical research. For instance, a study by Boltacheva et al. (2014) discusses the synthesis of fluoroalkyl-substituted lithium 1,3-diketonates and their reaction with various hydrazines. Such research provides insights into the structural and chemical properties of related compounds.

3. Electrophilic Fluorination Techniques

Research on electrophilic fluorination techniques, as studied by Albertshofer and Mani (2016), is crucial for modifying compounds like this compound. These techniques allow for targeted modifications of the compound, potentially altering its properties and applications.

4. Application in Battery Electrolytes

The potential application of similar compounds in battery electrolytes is explored in research by Scheers et al. (2010). Their study on benzimidazole and imidazole lithium salts provides a foundation for using this compound in advanced battery technologies.